2,3,4,5-Tetrafluoro-6-iodobenzoic acid

• IUPAC Name: 2,3,4,5-tetrafluoro-6-iodobenzoic acid
• InChI: InChI=1S/C7HF4IO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h(H,13,14)
• InChI Key: XICQUVTZFSOOTK-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1I)F)F)F)F)C(=O)O
• Molecular Formula: C7HF4IO2
• Molecular Weight: 319.98 g/mol

Description

Molecular Structure Analysis

The molecular weight of 2,3,4,5-Tetrafluoro-6-iodobenzoic acid is 319.98. The InChI code for this compound is 1S/C7HF4IO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h(H,13,14) and the InChI key is XICQUVTZFSOOTK-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical form of this compound is solid. It should be stored in a refrigerator.

Scientific Research Applications

Conformational Study

A study by Subhapriya et al. (2017) employed density functional theory (DFT) to explore the conformation of 2,3,4,5-tetrafluorobenzoic acid (TFBA). They identified hydrogen bonding through experimental FTIR spectrum, confirming the formation of a dimer structure. The research highlights the importance of TFBA in understanding molecular interactions and structures, particularly hydrogen bonding and its implications in various fields, including pharmaceuticals and materials science (Subhapriya et al., 2017).

Synthesis Methods

Research by Zhang Chun-yan (2006) focused on improving the synthesis process of 2,3,4,5-tetrafluorobenzoic acid. They explored the effects of phase transfer catalysts and surfactants, achieving significant improvements in yield and reaction time. This work is crucial for the efficient and cost-effective production of the compound, which is vital for its broader application in various industries (Zhang Chun-yan, 2006).

Pharmaceutical Intermediates

Fu et al. (2016) developed a green technology for the decarboxylation of tetrafluorophthalic acid to 2,3,4,5-tetrafluorobenzoic acid. The process, utilizing NH3-enriched high-temperature liquid water (HTLW), achieved a high conversion and selectivity. This study is significant in the pharmaceutical field, where 2,3,4,5-tetrafluorobenzoic acid serves as an important intermediate for various drug syntheses (Fu et al., 2016).

Crystal Structure Analysis

Orthaber et al. (2010) examined the crystal structure of a closely related compound, 2,3,5,6-tetrafluoroterephthalic acid (H2tfBDC). Their research provides insights into the molecular structure and bonding of tetrafluorobenzoic acid derivatives, which are pivotal in designing new coordination polymers and metal-organic frameworks (Orthaber et al., 2010).

Material Science Applications

In the field of material science, Deng et al. (2015) reported a continuous microflow process for synthesizing 2,4,5-trifluorobenzoic acid, a structurally similar compound to 2,3,4,5-tetrafluorobenzoic acid. Their process demonstrates the potential for efficient and scalable production of such compounds, which have significant applications in the materials science industry, particularly in the development of new materials and nanotechnologies (Deng et al., 2015).

Safety and Hazards

The safety information for 2,3,4,5-Tetrafluoro-6-iodobenzoic acid includes the following hazard statements: H302, H315, H319, H335. The precautionary statement is P261. The signal word is “Warning” and it has the GHS07 pictogram.